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Compound of Interest

Compound Name:
7-Chloro-4-methyl-2H-1,4-

benzoxazin-3-one

CAS No.: 1508393-11-0

Cat. No.: B1432013

Get Quote

Distinguishing Pharmacophores: Benzoxazinones
vs. Indoline Carboxylates
Executive Summary
In drug discovery, the molecular formula C9H8ClNO2 (MW 197.62 g/mol ) represents a critical

chemical space containing multiple bioactive scaffolds. For researchers engaged in impurity

profiling or metabolite identification, distinguishing between structural isomers is a frequent

analytical bottleneck.

This guide provides a comparative mass spectrometry (MS/MS) analysis of two high-value

C9H8ClNO2 isomers:

6-Chloro-2-methyl-2H-1,4-benzoxazin-3(4H)-one (referred to as Benzoxazinone): A common

scaffold in anticoagulants and antimicrobials.

5-Chloro-2,3-dihydro-1H-indole-2-carboxylic acid (referred to as Indoline-2-COOH): A

precursor in the synthesis of kinase inhibitors.
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Key Insight: While both compounds share identical monoisotopic mass (m/z 197.02), their

fragmentation pathways under Collision-Induced Dissociation (CID) are distinct. The

Benzoxazinone favors lactam ring contraction (neutral loss of CO), whereas the Indoline

derivative is dominated by decarboxylation (neutral loss of CO₂ or HCOOH).

Chemical Profiles & Theoretical Basis
Feature Isomer A: Benzoxazinone Isomer B: Indoline-2-COOH

Structure Type
Bicyclic 6+6 Heterocycle

(Lactam)

Bicyclic 6+5 Heterocycle

(Amino Acid)

IUPAC Name
6-chloro-2-methyl-4H-1,4-

benzoxazin-3-one

5-chloro-2,3-dihydro-1H-

indole-2-carboxylic acid

Monoisotopic Mass 197.0244 Da 197.0244 Da

[M+H]⁺ m/z 198.03 m/z 198.03

Primary Labile Bond
Amide (Lactam) C-N / Ether C-

O

Carboxylic Acid C-C / Amine N-

H

Key Mechanism
Retro-Diels-Alder (RDA) / Ring

Contraction

Decarboxylation (Neutral Loss

44 Da)

Expert Commentary: The differentiation relies on the stability of the heterocyclic core. The six-

membered oxazine ring in Isomer A is susceptible to ring contraction, while the five-membered

pyrrolidine ring in Isomer B drives fragmentation via the exocyclic carboxylic acid group.

Experimental Protocol: LC-MS/MS Structural Elucidation
To replicate the data presented below, ensure your system meets the following criteria. This

protocol is designed to be self-validating by using the chlorine isotope pattern (

) as an internal check for fragment ion identity.

Instrument Parameters (Q-TOF or Triple Quadrupole)
Ionization Source: Electrospray Ionization (ESI) in Positive Mode.

Capillary Voltage: 3.5 kV.
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Cone Voltage: 30 V (Optimized to prevent in-source fragmentation).

Collision Energy (CE): Ramped 10–40 eV.[1] Rationale: Ramping ensures capture of both

labile losses (low eV) and skeletal rearrangements (high eV).

Desolvation Gas: Nitrogen, 800 L/hr at 400°C.

Workflow Steps
Direct Infusion: Infuse 1 µg/mL standards at 10 µL/min to determine optimal precursor

transmission.

Isotope Confirmation: Verify the [M+H]⁺ cluster at m/z 198.03 and 200.03. The intensity ratio

must be ~100:32.

MS/MS Acquisition: Select m/z 198.0 as the precursor. Apply collision energy.[2]

Data Filtering: Discard fragments that do not retain the chlorine signature (unless specific

dechlorination pathways are being studied).

Comparative Fragmentation Analysis
Pathway A: Benzoxazinone Fragmentation
The fragmentation of the benzoxazinone scaffold is characterized by the stability of the

aromatic ring and the lability of the lactam functionality.

Primary Event: Neutral loss of Carbon Monoxide (CO, 28 Da). The lactam carbonyl is

ejected, leading to a ring contraction.

Secondary Event: Cleavage of the ether bridge or loss of the methyl group.

Pathway B: Indoline-2-COOH Fragmentation
The indoline derivative behaves like a cyclic amino acid.

Primary Event: Rapid loss of the carboxylic acid group. This can occur as a loss of HCOOH

(46 Da) or CO₂ (44 Da), leaving a protonated indoline core.

Secondary Event: Dehydrogenation (aromatization) to form the indole cation.
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Quantitative Comparison of Fragment Ions

m/z (Fragment)
Benzoxazinone

(Isomer A)

Indoline-2-COOH

(Isomer B)

Structural

Assignment

198.0 Precursor (100%) Precursor (20%) [M+H]⁺

180.0 < 5% 15% [M+H - H₂O]⁺

170.0 High (80%) Absent
[M+H - CO]⁺ (Lactam

contraction)

154.0 Absent High (100%)
[M+H - CO₂]⁺

(Decarboxylation)

152.0 Low Medium [M+H - HCOOH]⁺

125.0 Medium Low
[Chloraniline]⁺

(Skeletal breakdown)

Visualization of Fragmentation Pathways[6][8][9]
The following diagrams illustrate the mechanistic divergence between the two isomers.

Figure 1: Benzoxazinone (Lactam) Pathway

[M+H]+ m/z 198
(Benzoxazinone)

m/z 170
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-CO (28 Da)
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m/z 142
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m/z 135
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-Cl (35 Da)
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Caption: Figure 1. Fragmentation of 6-chloro-2-methyl-2H-1,4-benzoxazin-3-one via

characteristic CO loss.

Figure 2: Indoline-2-COOH (Amino Acid) Pathway
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Decarboxylation

m/z 152
[M+H - HCOOH]+

-HCOOH (46 Da)
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Caption: Figure 2. Fragmentation of 5-chloro-indoline-2-carboxylic acid dominated by

decarboxylation.

Conclusion & Application Note
For researchers validating synthesis or analyzing metabolic stability:

Monitor m/z 170: The presence of this ion is diagnostic for the Benzoxazinone scaffold.

Monitor m/z 154: The presence of this ion (often the base peak) confirms the Indoline

carboxylic acid structure.

Isotopic Fidelity: Always verify that the daughter ions (e.g., m/z 170 and 154) retain the

chlorine isotope pattern. If the pattern is lost, the chlorine atom has been ejected, which is a

secondary fragmentation event.

This differential analysis allows for the unambiguous identification of C9H8ClNO2 isomers

without the need for NMR, provided the fragmentation library is established using these
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protocols.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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